Cas no 109230-65-1 (1-(2-Fluoroethoxy)-4-nitrobenzene)

• Product Name: 1-(2-Fluoroethoxy)-4-nitrobenzene
• CAS No: 109230-65-1
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD09743783
• CID: 1039094
• PubChem ID: 15058656
• Update Time: 2025-05-24

1-(2-Fluoroethoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoroethoxy)-4-nitrobenzene
• ACMC-1C8NT
• AGN-PC-003KUM
• AK-96381
• ANW-16020
• Benzene, 1-(2-fluoroethoxy)-4-nitro-
• CTK0G2500
• KB-213030
• SCHEMBL12274410
• CS-0210554
• 109230-65-1
• MFCD09743783
• AKOS006331667
• BS-25490
• DTXSID70567670

• MDL： MFCD09743783
• Inchi： 1S/C8H8FNO3/c9-5-6-13-8-3-1-7(2-4-8)10(11)12/h1-4H,5-6H2
• InChI Key： VWYVXJCCZJOMEM-UHFFFAOYSA-N
• SMILES： FCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04884
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on 1-(2-Fluoroethoxy)-4-nitrobenzene

Introduction to 1-(2-Fluoroethoxy)-4-nitrobenzene (CAS No. 109230-65-1)

1-(2-Fluoroethoxy)-4-nitrobenzene, also known by its CAS number 109230-65-1, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a fluoroethoxy group and a nitro group attached to a benzene ring. The presence of these functional groups imparts specific chemical properties that make it valuable for various research and industrial purposes.

The molecular formula of 1-(2-Fluoroethoxy)-4-nitrobenzene is C₉H₈FNO₃, and its molecular weight is approximately 193.16 g/mol. The compound is a pale yellow solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point ranges from 55 to 57°C, making it suitable for various synthetic transformations and analytical techniques.

In recent years, 1-(2-Fluoroethoxy)-4-nitrobenzene has gained attention due to its potential applications in the development of new pharmaceuticals and materials. The fluoroethoxy group provides enhanced lipophilicity and metabolic stability, while the nitro group can be reduced to an amino group under appropriate conditions, leading to the formation of valuable intermediates for drug synthesis.

1-(2-Fluoroethoxy)-4-nitrobenzene has been extensively studied in the context of medicinal chemistry. One notable application is in the synthesis of fluorinated analogs of existing drugs, which can exhibit improved pharmacokinetic properties and reduced side effects. For instance, researchers have utilized this compound as a key intermediate in the development of novel antiviral agents and anticancer drugs. The introduction of fluorine atoms can significantly alter the electronic properties of molecules, leading to enhanced binding affinity to target proteins.

Beyond its use in drug discovery, 1-(2-Fluoroethoxy)-4-nitrobenzene has also found applications in materials science. Its unique electronic properties make it a promising candidate for the development of functional materials such as organic semiconductors and dyes. Recent studies have explored the use of this compound in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to modulate charge transport properties is highly valued.

The synthesis of 1-(2-Fluoroethoxy)-4-nitrobenzene typically involves several steps. One common approach is the nitration of 4-fluorophenol followed by alkylation with 2-fluoroethyl bromide. This method yields high purity product with good yield. Alternative synthetic routes have also been reported, including the use of transition metal-catalyzed coupling reactions to introduce the fluoroethoxy group directly onto the benzene ring.

The safety and environmental impact of 1-(2-Fluoroethoxy)-4-nitrobenzene are important considerations for its use in research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure workplace safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1-(2-Fluoroethoxy)-4-nitrobenzene (CAS No. 109230-65-1) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure makes it a valuable intermediate for drug synthesis and a promising material for advanced technological applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.